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Compound of Interest

Compound Name: Ethyl 2,4-dioxohexanoate

Cat. No.: B078159 Get Quote

Essential Safety and Handling Guide for Ethyl 2,4-
dioxohexanoate
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Ethyl 2,4-dioxohexanoate.

Adherence to these procedures is essential for ensuring laboratory safety and maintaining

experimental integrity. Before beginning any work, all users must review the complete Safety

Data Sheet (SDS) provided by the supplier.

Core Safety and Personal Protective Equipment (PPE)
Ethyl 2,4-dioxohexanoate is a flammable liquid and vapor, necessitating careful handling to

minimize exposure and risk.[1] The following personal protective equipment is mandatory when

handling this compound.
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PPE Category Specification Rationale

Hand Protection

Nitrile gloves.[2][3] Consider

double-gloving for added

protection.

Provides a barrier against skin

contact. Nitrile offers good

chemical resistance against a

range of chemicals.[2][3]

Eye Protection
Chemical splash goggles or a

face shield.[1][2]

Protects against accidental

splashes, which could cause

eye irritation.

Body Protection
A fully buttoned laboratory

coat.[2]

Prevents contamination of

personal clothing and skin.

Respiratory Protection

Use in a well-ventilated area. A

respirator (e.g., N95 or higher)

may be required if handling

outside a fume hood or if

aerosolization is possible.[2]

Prevents inhalation of vapors

or aerosols.

Quantitative Data
Property Value Source

Molecular Formula C8H12O4 [4]

Molecular Weight 172.18 g/mol [4]

Appearance Yellow Liquid [5]

Boiling Point 100-105 °C @ 6.00 mm Hg [4][6]

Flash Point 95.00 °C (203.00 °F) TCC [6]

Specific Gravity 1.103 to 1.109 @ 25 °C [6]

Oral LD50 (Rat) 6450 mg/kg [6]

Operational Plan: From Receipt to Disposal
This section provides a step-by-step workflow for the safe handling of Ethyl 2,4-
dioxohexanoate.
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Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated

area.[1][5] Keep it away from heat, sparks, open flames, and other sources of ignition.[1]

Ground and bond the container and receiving equipment to prevent static discharge.[1]

Handling and Use
Engineering Controls: All handling of Ethyl 2,4-dioxohexanoate should be conducted in a

certified chemical fume hood to ensure adequate ventilation.[1] Use explosion-proof

electrical, ventilating, and lighting equipment.[1]

Personal Protective Equipment: Always wear the mandatory PPE as outlined in the table

above.

Dispensing: When transferring the liquid, use only non-sparking tools.[1]

Labeling: Clearly label all prepared solutions with the chemical name, concentration, solvent,

date of preparation, and appropriate hazard symbols.

Hygiene: Change any contaminated clothing immediately.[1] Wash hands thoroughly after

handling the substance.[1]

Emergency Procedures
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Exposure Route First Aid Measures

Inhalation Move the person to fresh air.[1]

Skin Contact
Take off immediately all contaminated clothing.

Rinse skin with water/shower.[1]

Eye Contact

Rinse out with plenty of water. Remove contact

lenses if present and easy to do. Continue

rinsing.

Ingestion
Make the victim drink water (two glasses at

most). Consult a doctor if feeling unwell.[1]

Fire
In case of fire, use dry sand, dry chemical, or

alcohol-resistant foam to extinguish.[1]

Spill Management Workflow
The following diagram outlines the procedural steps for managing a spill of Ethyl 2,4-
dioxohexanoate.

Initial Response Assessment
Cleanup Procedure Final Steps

Evacuate Area Alert Others Ensure Ventilation Assess Spill Size
Don Appropriate PPE

Major Spill? Contact EHS

Minor Spill

Contain Spill Absorb with Inert Material Collect Waste Decontaminate Area Dispose of Waste Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

Disposal Plan
Waste material must be disposed of in accordance with national and local regulations.[1]

Chemical Waste: Do not mix with other waste. Leave chemicals in their original containers.

[1]
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Contaminated Materials: Handle uncleaned containers and other contaminated materials as

you would the product itself.[1] Collect contaminated consumables (e.g., gloves, absorbent

pads) in a dedicated, sealed, and clearly labeled hazardous waste container.

Disposal: Dispose of contents and container to an approved waste disposal plant.[1] Do not

let the product enter drains, as there is a risk of explosion.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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